Cas no 134682-54-5 (1H,2H,3H-pyrrolo[3,2-c]pyridin-2-one)

• Product Name: 1H,2H,3H-pyrrolo[3,2-c]pyridin-2-one
• CAS No: 134682-54-5
• MF: C₇H₆N₂O
• MW: 134.13534116745
• MDL: MFCD09832902
• CID: 827441
• PubChem ID: 15692031
• Update Time: 2025-10-29

1H,2H,3H-pyrrolo[3,2-c]pyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[3,2-c]pyridin-2(3H)-one
• 1,3,-Dihydro-2-h-pyrrolo[3,2-c]Pyridin-2-one
• 1,3-dihydro-2H-Pyrrolo[3,2-c]pyridin-2-one
• 1,3-DIHYDRO-PYRROLO[3,2-C]PYRIDIN-2-ONE
• 1,3-dihydropyrrolo[3,2-c]pyridin-2-one
• 2H-Pyrrolo[3,2-c]pyridin-2-one,1,3-dihydro-(9CI)
• 5-Aza-2-oxindole
• 5-Aza-2-oxindole 1,3-Dihydro-2H-pyrrolo[3,2-c]pyridin-2-one
• 5-AZA-2-OXINDOLE1,3-DIHYDRO-2H-PYRROLO[3,2-C]PYRIDIN-2-ONE
• 1H,2H,3H-pyrrolo[3,2-c]pyridin-2-one
• 5-azaindolin-2-one
• 5-azaoxindole
• 134682-54-5
• DB-063035
• MFCD09832902
• SCHEMBL658301
• AKOS006327061
• A1-00373
• AS-42731
• W-205448
• DTXSID10576948
• YAUVSURSWJMKFT-UHFFFAOYSA-N
• CS-0052558
• PB17659

• MDL： MFCD09832902
• Inchi： 1S/C7H6N2O/c10-7-3-5-4-8-2-1-6(5)9-7/h1-2,4H,3H2,(H,9,10)
• InChI Key： YAUVSURSWJMKFT-UHFFFAOYSA-N
• SMILES： O=C1CC2C=NC=CC=2N1

Computed Properties

• Exact Mass: 134.04800
• Monoisotopic Mass: 134.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 42Ų

Experimental Properties

• Density: 1.286
• Boiling Point: 362.5 ℃ at 760 mmHg
• Flash Point: 173 °C
• PSA: 41.99000
• LogP: 0.71420

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 1H,2H,3H-pyrrolo[3,2-c]pyridin-2-one

Introduction to 1H,2H,3H-pyrrolo[3,2-c]pyridin-2-one (CAS No. 134682-54-5)

1H,2H,3H-pyrrolo[3,2-c]pyridin-2-one (CAS No. 134682-54-5) is a heterocyclic compound with significant potential in various fields of chemical and pharmaceutical research. This compound, also known as pyrrolo[3,2-c]pyridin-2(1H)-one, has garnered attention due to its unique structural properties and biological activities. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research developments.

The chemical structure of 1H,2H,3H-pyrrolo[3,2-c]pyridin-2-one is characterized by a fused pyrrole and pyridine ring system with a ketone group at the 2-position. The molecular formula is C₉H₇N₃O, and its molecular weight is 177.17 g/mol. The compound's unique structure makes it an attractive scaffold for the development of new pharmaceutical agents.

The synthesis of 1H,2H,3H-pyrrolo[3,2-c]pyridin-2-one has been extensively studied in the literature. One common method involves the condensation of 3-aminoindole with ethyl acetoacetate followed by cyclization under acidic conditions. Another approach involves the reaction of 3-aminoindole with ethyl acetoacetate in the presence of a base to form the intermediate enamine, which is then cyclized using an acid catalyst. These methods have been optimized to improve yield and purity, making them suitable for large-scale production.

The biological activities of 1H,2H,3H-pyrrolo[3,2-c]pyridin-2-one have been extensively investigated in recent years. Studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. For instance, research published in the Journal of Medicinal Chemistry demonstrated that derivatives of 1H,2H,3H-pyrrolo[3,2-c]pyridin-2-one can inhibit the activity of cyclooxygenase (COX) enzymes, which are key targets for anti-inflammatory drugs. Additionally, studies have shown that certain derivatives can induce apoptosis in cancer cells by targeting specific signaling pathways.

In the field of neuroscience, 1H,2H,3H-pyrrolo[3,2-c]pyridin-2-one has shown promise as a potential therapeutic agent for neurodegenerative diseases. Research published in the Journal of Neurochemistry indicated that this compound can protect neurons from oxidative stress and promote neurogenesis. These findings suggest that 1H,2H,3H-pyrrolo[3,2-c]pyridin-2-one may have applications in treating conditions such as Alzheimer's disease and Parkinson's disease.

Clinical trials involving compounds derived from 1H,2H,3H-pyrrolo[3,2-c]pyridin-2-one are currently underway to evaluate their safety and efficacy in humans. Preliminary results from phase I trials have shown promising outcomes with minimal side effects. These trials are crucial for advancing the development of new drugs based on this scaffold.

In addition to its therapeutic potential, 1H,2H,3H-pyrrolo[3,2-c]pyridin-2-one has also been explored for its use in diagnostic imaging. Research published in the journal Bioconjugate Chemistry demonstrated that labeled derivatives of this compound can be used as imaging agents to detect specific biomarkers in vivo. This application has significant implications for early diagnosis and monitoring of diseases.

The future prospects for 1H,2H,3H-pyrrolo[3,2-c]pyridin-2-one are promising. Ongoing research is focused on optimizing its structure to enhance its biological activities and reduce potential side effects. Additionally, efforts are being made to develop new synthetic methods that are more efficient and environmentally friendly.

In conclusion, 1H,2H,3H-pyrrolo[3,2-c]pyridin-2-one (CAS No. 134682-54-5) is a versatile compound with a wide range of applications in chemical and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive target for drug discovery and development. As research continues to advance our understanding of this compound's properties and potential uses, it is likely to play an increasingly important role in various fields of science and medicine.